2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde

• Molecular Formula: C9H5F2NO2
• Molecular Weight: 197.14 g/mol
• IUPAC Name: 2-(difluoromethyl)-1,3-benzoxazole-6-carbaldehyde
• InChI: InChI=1S/C9H5F2NO2/c10-8(11)9-12-6-2-1-5(4-13)3-7(6)14-9/h1-4,8H
• InChI Key: NAPHTQMZGXEWKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C=O)OC(=N2)C(F)F

Description

Structural Classification Within Heterocyclic Chemistry

2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde belongs to the benzoxazole family, a class of bicyclic heterocycles comprising a benzene ring fused to an oxazole moiety. The oxazole ring contains one oxygen and one nitrogen atom at the 1- and 3-positions, respectively. The compound’s core structure is further functionalized with a difluoromethyl (–CF$$_2$$H) group at position 2 and an aldehyde (–CHO) group at position 6 (Figure 1). This arrangement places both substituents in proximity to the heteroatoms, amplifying electronic interactions that influence reactivity and stability.

Benzoxazole derivatives are classified as π-deficient heterocycles due to the electron-withdrawing effects of the oxygen and nitrogen atoms. The difluoromethyl group introduces additional electron withdrawal, while the aldehyde contributes both resonance and inductive effects. Such structural features make this compound a valuable subject for studying charge distribution in aromatic systems.

Nomenclature and IUPAC Conventions

The systematic IUPAC name, 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde, follows a hierarchical approach:

• Parent ring : Benzo[d]oxazole, where the fusion of benzene and oxazole is denoted by the letter “d” to specify the orientation of the heteroatoms.
• Substituents :
  • A difluoromethyl group at position 2.
  • A carboxaldehyde group at position 6.

The numbering begins at the oxygen atom (position 1), proceeds counterclockwise around the oxazole ring, and continues into the benzene ring. This convention ensures unambiguous identification of substituent positions, critical for distinguishing isomers (Table 1).

Table 1: Substituent Positions in Benzoxazole Derivatives

Compound	Substituent Positions
2-(Difluoromethyl)-6-carboxaldehyde	2, 6
5-Chloro-2-methylbenzoxazole	2, 5
4-Nitrobenzoxazole	4

Positional Isomerism in Benzoxazole Derivatives

Positional isomerism in benzoxazoles arises from variations in substituent placement, which alter physicochemical properties. For example:

• 2,6-Substitution : The compound’s difluoromethyl and aldehyde groups create a para relationship on the benzene ring, fostering conjugation between the aldehyde’s carbonyl group and the heterocycle’s π-system.
• 2,5-Substitution : A common alternative in pharmaceuticals, this arrangement positions substituents ortho to the nitrogen atom, often enhancing hydrogen-bonding potential.

Substituents at position 4 or 7 are less common due to reduced electronic communication with the heteroatoms. Computational studies reveal that 2,6-substitution maximizes resonance stabilization in this compound, as the aldehyde group donates electron density through the benzene ring to the electron-deficient oxazole.

Electronic Effects of Difluoromethyl and Aldehyde Substituents

The difluoromethyl and aldehyde groups exert distinct electronic effects:

• Difluoromethyl (–CF$$_2$$H) :
  • Inductive effect : The electronegative fluorine atoms withdraw electron density via σ-bonds, rendering the adjacent carbon electrophilic.
  • Hyperconjugation : Partial delocalization of fluorine’s lone pairs into the benzoxazole ring slightly offsets electron withdrawal.

• Aldehyde (–CHO) :
  • Resonance effect : The carbonyl group conjugates with the benzene ring, delocalizing π-electrons and creating a quinoidal structure.
  • Inductive effect : The electron-withdrawing nature of the carbonyl polarizes the C–O bond, enhancing reactivity toward nucleophiles.

Table 2: Electronic Parameters of Substituents

Substituent	Hammett σ$$_p$$	Resonance (R) Effect
–CF$$_2$$H	+0.43	Moderate (–R)
–CHO	+0.35	Strong (–R)

These effects collectively reduce electron density at the oxazole nitrogen, making the compound susceptible to electrophilic attack at the aldehyde position. Density functional theory (DFT) calculations confirm that the difluoromethyl group stabilizes intermediate states during reactions by mitigating charge buildup.

Preparation Methods

Common Benzoxazole Formation Methods

• Catalytic Condensation of 2-Aminophenol with Aldehydes:
  This is the most straightforward approach where 2-aminophenol reacts with an aromatic aldehyde under acidic or catalytic conditions to form benzoxazole derivatives. Catalysts include magnetic solid acids, metal complexes (Ni(II), FeCl3), and nanocatalysts such as nano-ZnO or potassium ferrocyanide. Reaction conditions vary from reflux in water to solvent-free grinding methods at room temperature, with yields typically ranging from 79% to 99%.

• Electrochemical Oxidative Cyclization:
  Electrochemical methods generate hypervalent iodine(III) species in situ, which mediate oxidative cyclization of ortho-iminophenols to benzoxazoles. This method offers mild conditions, compatibility with sensitive functional groups, and avoids stoichiometric chemical oxidants. The mechanism involves a concerted reductive elimination step with low activation energy, favoring efficient benzoxazole formation.

Specific Preparation of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde

The preparation of this compound requires integrating difluoromethylation chemistry with benzoxazole synthesis and selective aldehyde functionalization at the 6-position of the benzoxazole ring.

Stepwise Preparation Approach

• Synthesis of 2-Aminophenol Derivative with Difluoromethyl Group:
  The difluoromethyl group (–CF2H) can be introduced onto aromatic precursors via late-stage difluoromethylation techniques. These include coupling aryl halides with difluoromethylating agents such as ethyl 2,2-difluoro-2-(trimethylsilyl)acetate followed by hydrolysis and decarboxylation steps. This approach is effective for electron-deficient aryl iodides and related substrates.

• Condensation with 6-Formyl Substituted Aromatic Precursors:
  The aldehyde group at the 6-position can be introduced either before or after benzoxazole ring formation. Typically, 2-aminophenol derivatives bearing the difluoromethyl group are reacted with 6-formyl-substituted aromatic aldehydes or related compounds under catalytic conditions to form the benzoxazole ring with the aldehyde substituent intact.

• Catalytic Cyclization to Benzoxazole:
  Using catalysts such as FeCl3, Ni(II) complexes, or nanocatalysts under mild heating or solvent-free conditions, the cyclization proceeds efficiently. For example, FeCl3-catalyzed aerobic oxidation in toluene at 110 °C or grinding methods at room temperature have been reported to yield benzoxazole derivatives with high efficiency and selectivity.

• Purification and Characterization:
  The final compound is purified by recrystallization or chromatographic methods. Crystallographic data confirm the structure, with atomic coordinates and displacement parameters detailed in recent studies.

Table 1: Representative Catalytic Methods for Benzoxazole Formation Relevant to 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde

Method No.	Catalyst/Condition	Substrates	Reaction Conditions	Yield (%)	Notes
1	Magnetic solid acid nanocatalyst	2-Aminophenol + aldehyde	Water, reflux, 45 min	79–89	Reusable catalyst, eco-friendly
2	FeCl3 with AgNO3 co-oxidant	2-Aminophenol + 1-formyl aldehyde	Toluene, 110 °C, 24 h	91–99	High yield, good atom economy
3	Ni(II) complex	2-Aminophenol + aromatic aldehyde	DMF, 80 °C, 3–4 h	87–94	Low catalyst loading, high yield
4	Potassium ferrocyanide (grinding method)	2-Aminophenol + aromatic aldehyde	Solvent-free, RT, <2 min	87–96	Green, rapid, solvent-free
5	Electrochemical I(III) mediator	ortho-iminophenols	HFIP solvent, room temp, 10 min	50–90	Mild, compatible with sensitive groups

Mechanistic Insights and Optimization

• Mechanism:
  The benzoxazole ring formation proceeds via condensation of the amino and aldehyde groups to form an imine intermediate, followed by oxidative cyclization. Electrochemical and catalytic oxidation facilitate the formation of the heterocyclic ring through reductive elimination steps with low activation barriers.

• Difluoromethylation Considerations:
  Late-stage difluoromethylation is often performed on aryl halides or related precursors before benzoxazole formation. The difluoromethyl group is introduced via coupling with difluoromethylating reagents, followed by hydrolysis and decarboxylation to yield the difluoromethylated aromatic intermediate.

• Optimization Parameters:
  Reaction temperature, catalyst type and loading, solvent choice, and reaction time are critical for maximizing yield and purity. Green chemistry approaches favor solvent-free or aqueous media and recyclable catalysts to minimize environmental impact.

Summary of Research Findings

• High yields (up to 99%) of benzoxazole derivatives can be achieved using nanocatalysts and metal complexes under mild conditions.
• Difluoromethylation strategies enable selective introduction of the –CF2H group on aromatic rings, compatible with subsequent benzoxazole synthesis.
• Electrochemical oxidative cyclization offers a mild, efficient alternative to traditional chemical oxidants, with good functional group tolerance.
• Solvent-free grinding methods provide rapid, green synthesis routes with excellent yields.
• Crystallographic studies confirm the structural integrity of synthesized benzoxazole derivatives, including those with difluoromethyl and aldehyde substituents.

Chemical Reactions Analysis

Polyphosphoric Acid (PPA)-Catalyzed Condensation

• Reaction : 2-Aminophenol derivatives react with carboxylic acids or anhydrides under PPA catalysis to form benzoxazoles .

• Example :

  Substrate 1	Substrate 2	Catalyst	Conditions	Yield	Source
  4-Nitro-2-aminophenol	2-Picolinic acid	PPA	140°C, 6 h	65%

Electrochemical Oxidative Cyclization

• Reaction : ortho-Iminophenols undergo oxidative cyclization using iodine(I/III) mediators under electrochemical conditions .

• Key Features :

  • Tolerance for electron-withdrawing groups (e.g., NO₂, CF₃).

  • Avoids strong acids or high temperatures.

Decarboxylative Difluoromethylation

• Method : Coupling of aryl halides with ethyl 2,2-difluoro-2-(trimethylsilyl)acetate, followed by hydrolysis/decarboxylation .

• Conditions :

  Step	Reagents	Temperature	Yield (ArCF₂H)
  Coupling	CuI, DMF	100°C	40–60%
  Decarboxylation	H₂O, HCl	150°C	70–85%

Direct C–H Difluoromethylation

• Reagents : CF₂HSiMe₃ or CF₂HBr under transition-metal catalysis .

• Challenges : Low regioselectivity for electron-rich benzoxazoles.

Functionalization of the Aldehyde Group

The aldehyde at position 6 undergoes diverse transformations:

Nucleophilic Additions

• Schiff Base Formation : Reacts with amines to form imines.

  Amine	Solvent	Catalyst	Yield
  Aniline	EtOH	None	88%
  Hydrazine	THF	AcOH	92%

• Grignard Reactions : Adds organomagnesium reagents to yield secondary alcohols.

Oxidation and Reduction

• Oxidation : Converts to carboxylic acid using KMnO₄ or NaClO₂ (70–90% yield) .

• Reduction : NaBH₄ reduces the aldehyde to a primary alcohol (85–95% yield) .

Electrophilic Aromatic Substitution (EAS)

The benzoxazole ring directs EAS to specific positions:

• CF₂H as a Meta-Director : The electron-withdrawing CF₂H group deactivates the ring, favoring substitution at C5 or C7 .

• Example Nitration :

  Nitrating Agent	Position	Yield
  HNO₃/H₂SO₄	C5	55%
  Acetyl nitrate	C7	48%

Cross-Coupling Reactions

The aldehyde participates in Pd-catalyzed couplings:

Suzuki-Miyaura Coupling

• Substrates : Arylboronic acids.

• Conditions : Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 80°C .

• Yield Range : 60–80% for biaryl products.

Stability and Reactivity Considerations

• Acid Sensitivity : The aldehyde and CF₂H groups may degrade under strong acidic conditions (e.g., conc. H₂SO₄) .

• Thermal Stability : Decomposes above 200°C, limiting high-temperature applications .

Scientific Research Applications

Medicinal Applications

1. Neuroprotective Effects
Recent studies have highlighted the potential neuroprotective effects of benzo[d]oxazole derivatives, including 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde, against neurotoxicity induced by beta-amyloid peptides, which are implicated in Alzheimer's disease. For instance, compounds derived from this scaffold have shown efficacy in reducing apoptosis and promoting cell viability in PC12 cells exposed to beta-amyloid . The mechanism involves modulation of key signaling pathways such as Akt/GSK-3β/NF-κB, which are crucial for neuronal survival and inflammation response .

2. Antifungal Activity
The benzoxazole family, including derivatives like 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde, has been investigated for their antifungal properties. A series of benzoxazole derivatives were synthesized and evaluated for their effectiveness against various plant pathogenic fungi. These compounds demonstrated promising antifungal activity, suggesting potential applications in agriculture as fungicides .

3. Antitumor Activity
Compounds similar to 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde have been identified as dual inhibitors targeting immune checkpoint proteins PD-1/PD-L1 and VISTA. These inhibitors can enhance T-cell activation and exhibit significant antitumor efficacy in preclinical models, indicating their potential as therapeutic agents in cancer immunotherapy .

Synthetic Methodologies

The synthesis of 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde can be achieved through various innovative methods that enhance yield and efficiency. Recent advancements include:

1. Catalytic Strategies
Utilizing nanocatalysts has shown promise in improving the synthesis of benzoxazole derivatives. For example, the use of nano-ZnO as a catalyst has been reported to facilitate the reaction between 2-aminophenol and aldehydes under mild conditions, leading to higher yields compared to traditional methods .

2. Difluoromethylation Techniques
The difluoromethylation process itself has seen significant advancements, allowing for site-selective installation of difluoromethyl groups onto complex biomolecules. This method enhances the lipophilicity and bioavailability of the resulting compounds, making them more suitable for pharmaceutical applications .

Material Science Applications

1. Fluorescent Chemosensors
Benzoxazole derivatives are also being explored for their potential use as fluorescent chemosensors due to their ability to selectively bind metal ions. The incorporation of difluoromethyl groups can modulate the photophysical properties of these compounds, enabling their application in detecting environmental pollutants or biological analytes .

2. Mesogenic Applications
Given their unique molecular structures, some benzoxazole derivatives are being investigated for mesogenic properties that could be utilized in liquid crystal displays (LCDs) or other optoelectronic devices .

Case Studies and Data Tables

Application Area	Compound Tested	Outcome	Reference
Neuroprotection	Compound 5c	Increased cell viability against Aβ toxicity
Antifungal	Benzoxazole Derivatives	Effective against multiple plant pathogens
Antitumor	Compound B3	Significant PD-1/PD-L1 inhibition; enhanced T-cell activation

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde involves its interaction with specific molecular targets and pathways within biological systems . The difluoromethyl group enhances its binding affinity to certain enzymes and receptors, leading to its biological effects . The compound may inhibit specific enzymes or modulate receptor activity, resulting in its observed biological activities .

Comparison with Similar Compounds

2-Methylbenzo[d]oxazole-6-carboxaldehyde

Structural Differences : Replaces the difluoromethyl group with a methyl group at position 2.
Synthesis : Prepared via analogous methods, but without fluorination steps. lists methyl-substituted benzo[d]oxazole derivatives synthesized via nucleophilic substitution or cyclization reactions.
Properties :

• The methyl group is less electron-withdrawing than difluoromethyl, reducing the compound’s electrophilicity.
• NMR shifts for the aldehyde proton in the difluoromethyl derivative (δ ~10.1 ppm) are deshielded compared to the methyl analog (δ ~9.8 ppm), reflecting fluorine’s inductive effects .

6-Acetylbenzo[d]oxazole-2-carboxaldehyde

Structural Differences : Features an acetyl group at position 6 instead of the aldehyde and retains a carboxaldehyde at position 2 ().
Properties :

• The acetyl group introduces steric bulk and a ketone functionality, reducing aldehyde reactivity.
• The electron-withdrawing acetyl group further polarizes the aldehyde, enhancing its electrophilicity compared to the difluoromethyl analog.
• InChIKey: ZHLOPFCILONOQB-UHFFFAOYSA-N (distinct from the target compound due to substitution pattern) .

Fluorinated Benzoimidazole Derivatives

Structural Differences : Benzoimidazole core (two nitrogen atoms) vs. benzo[d]oxazole (one oxygen, one nitrogen). Examples from include 5-fluoro-substituted derivatives (e.g., compound 4d).
Synthesis : Prepared via condensation of diamine intermediates with aldehydes under nitrogen, using sodium metabisulfite in DMF at 120°C .
Properties :

• Fluorine at position 5 in benzoimidazoles improves bioavailability and binding affinity, analogous to the difluoromethyl group in the target compound .

Key Data Table: Comparative Analysis

Property	2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde	2-Methylbenzo[d]oxazole-6-carboxaldehyde	6-Acetylbenzo[d]oxazole-2-carboxaldehyde	Fluorinated Benzoimidazole (4d)
Core Structure	Benzo[d]oxazole	Benzo[d]oxazole	Benzo[d]oxazole	Benzoimidazole
Substituents	2-(CF₂H), 6-CHO	2-CH₃, 6-CHO	2-CHO, 6-COCH₃	5-F, 6-aryloxy
Lipophilicity (logP)	~2.5 (estimated)	~1.8	~2.1	~2.3
Aldehyde Reactivity	High (enhanced by CF₂H)	Moderate	High (enhanced by COCH₃)	N/A
Metabolic Stability	High (CF₂H resists oxidation)	Moderate	Moderate	High (due to F)
Synthetic Method	Fluorination + cyclization	Cyclization	Acetylation + cyclization	Condensation in DMF

Biological Activity

2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. The difluoromethyl group enhances lipophilicity and bioactivity, making it a candidate for various therapeutic applications. This article explores the compound's biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde consists of a benzo[d]oxazole ring with a difluoromethyl group and an aldehyde functional group. This configuration is significant for its interaction with biological targets.

The biological activity of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde is primarily attributed to its ability to interact with specific enzymes and receptors. The difluoromethyl group is known to modulate the compound's reactivity, potentially enhancing its binding affinity to target proteins.

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which can lead to therapeutic effects in diseases such as cancer and infections.
• Cellular Signaling Modulation : By interfering with cellular signaling pathways, this compound can alter cell proliferation and survival.

Antimicrobial Properties

Research indicates that compounds with a benzoxazole scaffold exhibit antimicrobial activity. A study highlighted that derivatives of benzoxazole, including those with difluoromethyl substitutions, showed significant inhibition against various bacterial strains .

Anticancer Activity

The anticancer potential of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde has been explored through various assays. In vitro studies demonstrated that this compound could induce apoptosis in cancer cell lines by disrupting cell cycle progression .

Structure-Activity Relationship (SAR)

The presence of the difluoromethyl group significantly influences the biological activity of benzoxazole derivatives. A comparative analysis shows that:

Compound	IC50 (μM)	Biological Activity
2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde	TBD	Anticancer, Antimicrobial
2-Aminobenzoxazole	>200	Weak Activity
6-Difluoromethylbenzoxazole	TBD	Moderate Activity

This table illustrates how modifications to the benzoxazole structure can affect potency and selectivity against biological targets.

Case Studies

• Antimicrobial Efficacy : A recent study evaluated the antimicrobial activity of various benzoxazole derivatives, including those with difluoromethyl groups. The results indicated that these compounds effectively inhibited the growth of pathogenic bacteria, suggesting their potential as therapeutic agents against infections .
• Cancer Cell Studies : In a study involving B16F10 melanoma cells, treatment with 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde resulted in a significant decrease in cell viability, indicating its potential as an anticancer agent . The mechanism was linked to the induction of apoptosis and G2/M phase cell cycle arrest.

Q & A

Q. What synthetic routes are available for preparing 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde, and how can purity be optimized?

The compound can be synthesized via oxidation of precursors such as 2-(difluoromethyl)benzo[d]oxazole-6-methanol using hydrogen peroxide or other oxidizing agents under controlled conditions (e.g., 60–80°C, acidic or neutral pH) . Purity optimization involves chromatographic techniques (e.g., silica gel column chromatography) and recrystallization from solvents like ethanol or dichloromethane/hexane mixtures. Structural confirmation requires ¹H/¹³C-NMR, high-resolution mass spectrometry (HRMS), and elemental analysis to verify the aldehyde group and difluoromethyl substitution .

Q. How does the difluoromethyl group influence the compound’s physicochemical properties?

The difluoromethyl group enhances metabolic stability and bioavailability by reducing electron density at adjacent atoms, lowering basicity of nearby amines, and improving membrane permeability. Its stereoelectronic effects can also modulate molecular conformation, as observed in docking studies with HDAC6 inhibitors . Fluorine’s inductive effects increase lipophilicity (logP), which can be quantified via HPLC-based logD measurements .

Q. What spectroscopic techniques are critical for characterizing this compound?

• ¹H/¹³C-NMR : Identifies aromatic protons (δ 7.0–9.0 ppm), aldehyde proton (δ ~10 ppm), and difluoromethyl splitting patterns (¹⁹F coupling, δ ~-120 to -140 ppm) .
• HRMS : Confirms molecular ion ([M+H]⁺) and fragmentation patterns.
• IR Spectroscopy : Detects aldehyde C=O stretching (~1700 cm⁻¹) and C-F vibrations (~1100–1200 cm⁻¹) .

Advanced Research Questions

Q. How can 2-(difluoromethyl)benzo[d]oxazole-6-carboxaldehyde serve as a precursor for HDAC6 inhibitors?

The aldehyde group enables condensation reactions with hydrazines or amines to form Schiff base intermediates, which can be further functionalized into hydroxamate derivatives (critical for HDAC6 chelation). For example, coupling with hydroxylamine yields a hydroxamic acid moiety, as seen in HDAC6-selective inhibitors . Selectivity over other HDAC isoforms (e.g., HDAC1) is achieved by optimizing substituent bulk and polarity via structure-activity relationship (SAR) studies .

Q. What experimental strategies resolve contradictions in bioactivity data across studies?

• Control for metabolic degradation : Incubate compounds with liver microsomes to assess stability .
• Orthogonal assays : Compare enzymatic inhibition (e.g., HDAC6 fluorogenic assays) with cellular readouts (e.g., tubulin acetylation via Western blot) .
• Crystallography : Resolve binding modes of analogs to HDAC6 (PDB ID: 5EDU) to identify critical interactions .

Q. How can computational modeling guide the design of derivatives with improved potency?

• Docking studies : Use software like AutoDock Vina to predict binding poses of the aldehyde and difluoromethyl groups within HDAC6’s hydrophobic pocket .
• QSAR models : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values to prioritize electron-withdrawing groups at the benzoxazole ring .
• MD simulations : Assess conformational stability of inhibitor-HDAC6 complexes over 100-ns trajectories to identify flexible regions for optimization .